Cas no 182928-53-6 (Discorhabdin C; 14-Bromo)
Discorhabdin C; 14-Bromo structure
Product Name:Discorhabdin C; 14-Bromo
CAS No:182928-53-6
MF:C18H12Br3N3O2
MW:542.018781661987
CID:6751249
Update Time:2024-03-03
Discorhabdin C; 14-Bromo Chemical and Physical Properties
Names and Identifiers
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- Discorhabdin C; 14-Bromo
-
- Inchi： 1S/C18H12Br3N3O2/c19-8-5-18(6-9(20)15(8)25)2-4-23-14-11(18)12-10-7(1-3-22-12)17(21)24-13(10)16(14)26/h5-6,23-24H,1-4H2
- InChI Key： BLFMBWWFYPUMNR-UHFFFAOYSA-N
- SMILES： BrC1=C2CCN=C3C2=C(C(=O)C2NCCC4(C=C(Br)C(=O)C(Br)=C4)C3=2)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- XLogP3: 3.988
Discorhabdin C; 14-Bromo Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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